Cas no 82082-50-6 (N-Benzyl 2-bromobenzamide)

N-Benzyl 2-bromobenzamide structure
N-Benzyl 2-bromobenzamide structure
Product Name:N-Benzyl 2-bromobenzamide
CAS No:82082-50-6
MF:C14H12BrNO
MW:290.15518283844
MDL:MFCD00227668
CID:719879
PubChem ID:687458
Update Time:2024-10-27

N-Benzyl 2-bromobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-Benzyl-2-bromobenzamide
    • N-BENZYL 2-BROMOBENZAMIDE
    • Benzamide,2-bromo-N-(phenylmethyl)-
    • 2-bromo-N-benzylbenzamide
    • N-benzyl o-bromobenzamide
    • N-Benzyl2-bromobenzamide
    • CBDivE_015629
    • MLS001033237
    • ARONIS004995
    • HMS2699H24
    • (2-bromophenyl)-N-benzylcarboxamide
    • STK124915
    • ST003584
    • SMR000363740
    • V7867
    • 2-Bromo-N-(phenylmethyl)benzamide (ACI)
    • DTXSID30350762
    • H11343
    • AS-58601
    • N~1~-BENZYL-2-BROMOBENZAMIDE
    • CS-0212295
    • AB00081049-01
    • AKOS000186767
    • EU-0067434
    • Z27749499
    • MFCD00227668
    • 82082-50-6
    • SCHEMBL8055115
    • CHEMBL1901697
    • N-Benzyl 2-bromobenzamide
    • MDL： MFCD00227668
    • Inchi： 1S/C14H12BrNO/c15-13-9-5-4-8-12(13)14(17)16-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17)
    • InChI Key： PUIYIJWJYXUFGR-UHFFFAOYSA-N
    • SMILES： O=C(C1C(Br)=CC=CC=1)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 289.01000
  • Monoisotopic Mass: 289.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.404
  • Melting Point: 110-114
  • Boiling Point: 438°C at 760 mmHg
  • Flash Point: 218.7°C
  • Refractive Index: 1.614
  • PSA: 29.10000
  • LogP: 3.77000

N-Benzyl 2-bromobenzamide Security Information

N-Benzyl 2-bromobenzamide Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Benzyl 2-bromobenzamide Pricemore >>

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N-Benzyl 2-bromobenzamide Production Method

Production Method 1

88-65-3 88-65-3
82082-50-6 82082-50-6
Reaction Conditions
1.1 Reagents: Triethylamine ,  Isobutyl chloroformate Solvents: Dichloromethane ;  0 °C; 15 min, 0 °C
1.2 0 °C; rt
Reference
Practical Synthesis of Phenanthrid-inones by Palladium-Catalyzed One-Pot C-C and C-N Coupling Reaction: Extending the Substrate Scope to o-Chlorobenzamides
Liu, Hailong; et al, European Journal of Organic Chemistry, 2016, 2016(2), 389-393

Production Method 2

82082-50-6 82082-50-6
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane
Reference
Construction of Functionalized Heterocycles by Palladium- Catalyzed Domino Reactions with Strained Alkenes
Thansandote, Praew Petcharat, 2010, , 72(7),

Production Method 3

82082-50-6 82082-50-6
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  overnight, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Palladium-Catalyzed Annulation of Haloanilines and Halobenzamides Using Norbornadiene as an Acetylene Synthon: A Route to Functionalized Indolines, Isoquinolinones, and Indoles
Thansandote, Praew; et al, Journal of Organic Chemistry, 2009, 74(4), 1673-1678

Production Method 4

82082-50-6 82082-50-6
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  25 °C; 18 h, 25 °C
1.2 Reagents: Ammonium chloride Solvents: Water ;  25 °C
Reference
Ligand-Induced Regioselectivity in Metal-Catalyzed Aryne Reactions Using Borylaryl Triflates as Aryne Precursors
Denman, Brylon N.; et al, Organometallics, 2023, 42(10), 859-864

Production Method 5

82082-50-6 82082-50-6
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Acetonitrile ;  4 h, rt
Reference
Synthesis of N-Cbz Amides and Their Applications in the Transamidation Reactions at Room Temperature
Sureshbabu, Popuri; et al, Asian Journal of Organic Chemistry, 2022, 11(5),

Production Method 6

6630-33-7 6630-33-7
82082-50-6 82082-50-6
Reaction Conditions
1.1 Reagents: Chlorosuccinimide Solvents: Acetonitrile ;  3 h, rt
1.2 Reagents: tert-Butyl hydroperoxide Catalysts: Azobisisobutyronitrile Solvents: Water ;  24 h, 80 °C
Reference
AIBN-initiated metal free amidation of aldehydes using N-chloroamines
Vanjari, Rajeshwer; et al, Green Chemistry, 2014, 16(1), 351-356

Production Method 7

4001-73-4 4001-73-4
100-52-7 100-52-7
82082-50-6 82082-50-6
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel ,  Silica Solvents: Toluene ;  24 h, 50 bar, 135 °C
Reference
Reductive N-alkylation of primary amides using nickel-nanoparticles
Murugesan, Kathiravan; et al, Tetrahedron, 2021, 102,

Production Method 8

610-94-6 610-94-6
82082-50-6 82082-50-6
Reaction Conditions
1.1 Catalysts: (T-4)-(N,N-Diethylbenzenamine)triiodoboron Solvents: Benzene ;  80 °C
Reference
Boron Triiodide
Ronald, Rob, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 9

4001-73-4 4001-73-4
82082-50-6 82082-50-6
Reaction Conditions
1.1 Catalysts: Triphenylphosphine ,  Cobalt chloride (CoCl2) Solvents: 2,2-Dimethylpropanenitrile ;  24 h, 135 °C
Reference
A Versatile Cobalt Catalyst for Secondary and Tertiary Amide Synthesis from Various Carboxylic Acid Derivatives
Kim, Se Eun; et al, Asian Journal of Organic Chemistry, 2016, 5(2), 222-231

Production Method 10

583-55-1 583-55-1
82082-50-6 82082-50-6
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: (SP-4-3)-[2-[[3,5-Bis(1,1-dimethylethyl)-1H-pyrazol-1-yl-κN2]methyl]-1-ethyl-1H-… ;  24 h, 2 MPa, 110 °C
Reference
Carbonylation with the new nitrogen bidentate palladium catalysts
Shi, Li-jun; et al, Fenzi Cuihua, 2011, 25(4), 289-294

Production Method 11

67460-09-7 67460-09-7
82082-50-6 82082-50-6
Reaction Conditions
1.1 Catalysts: (T-4)-(N,N-Diethylbenzenamine)triiodoboron Solvents: Benzene ;  80 °C
Reference
Boron Triiodide
Ronald, Rob, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 12

925706-33-8 925706-33-8
82082-50-6 82082-50-6
Reaction Conditions
1.1 Catalysts: (T-4)-(N,N-Diethylbenzenamine)triiodoboron Solvents: Benzene ;  80 °C
Reference
Boron Triiodide
Ronald, Rob, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 13

88-65-3 88-65-3
82082-50-6 82082-50-6
Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Benzene ;  30 min, rt
1.2 Reagents: Triethylamine Solvents: Dichloromethane ;  rt; 60 min, rt
Reference
Microwave assisted copper-free Sonogashira coupling/5-exo-dig cycloisomerization domino reaction: access to 3-(phenylmethylene)isoindolin-1-ones and related heterocycles
Hellal, Malik; et al, Tetrahedron Letters, 2011, 52(42), 5508-5511

Production Method 14

88-65-3 88-65-3
82082-50-6 82082-50-6
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ;  rt; 3 h, reflux
1.2 Solvents: Tetrahydrofuran ;  0 °C; 16 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
Reference
An Ullmann N-arylation/2-amidation cascade by self-relay copper catalysis: one-pot synthesis of indolo[1,2-a]quinazolinones
Abe, Takumi; et al, Organic Chemistry Frontiers, 2017, 4(11), 2124-2127

Production Method 15

79985-00-5 79985-00-5
82082-50-6 82082-50-6
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  rt; rt → 0 °C; 5 min, 0 °C
1.2 0 °C; 0 °C → rt; 2 h, rt
Reference
Domino Heck-aza-Michael reactions: a one-pot, sequential three-component approach to 1,1-dioxido-1,2-benzisothiazoline-3-acetic acid
Rolfe, Alan; et al, European Journal of Organic Chemistry, 2008, (31), 5254-5262

Production Method 16

2042-37-7 2042-37-7
140-11-4 140-11-4
82082-50-6 82082-50-6
Reaction Conditions
1.1 Catalysts: Chlorosulfonic acid (silica gel supported) ;  120 min, 100 °C
Reference
Efficient and Green Ritter Reaction for the Synthesis of N-(t-Butyl)- and N-Benzylamides from t-Butyl and Benzyl Acetates
Nasr-Esfahani, Masoud; et al, Organic Preparations and Procedures International, 2016, 48(4), 321-327

Production Method 17

622-79-7 622-79-7
88-65-3 88-65-3
82082-50-6 82082-50-6
Reaction Conditions
1.1 Reagents: Triphenylphosphine ;  rt; 15 min, 180 °C
Reference
Solvent-free protocol for amide bond formation via trapping of nascent phosphazenes with carboxylic acids
Sathishkumar, Murugan; et al, Tetrahedron Letters, 2011, 52(22), 2830-2833

Production Method 18

6630-33-7 6630-33-7
82082-50-6 82082-50-6
Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride Catalysts: Triphenylphosphine ,  Cobalt chloride (CoCl2) Solvents: p-Xylene ;  24 h, 135 °C
Reference
A Versatile Cobalt Catalyst for Secondary and Tertiary Amide Synthesis from Various Carboxylic Acid Derivatives
Kim, Se Eun; et al, Asian Journal of Organic Chemistry, 2016, 5(2), 222-231

Production Method 19

134419-77-5 134419-77-5
82082-50-6 82082-50-6
Reaction Conditions
1.1 Reagents: Lithium tert-butoxide Solvents: Dichloromethane ;  5 min, rt
1.2 2 - 6 h, rt
Reference
Base-promoted amide synthesis from aliphatic amines and ynones as acylation agents through C-C bond cleavage
Cheng, Guolin; et al, Chemical Communications (Cambridge, 2018, 54(14), 1726-1729

Production Method 20

2042-37-7 2042-37-7
82082-50-6 82082-50-6
Reaction Conditions
1.1 Reagents: Water Catalysts: Triphenylphosphine ,  Cobalt chloride (CoCl2) Solvents: 2,2-Dimethylpropanenitrile ;  24 h, 135 °C
Reference
A Versatile Cobalt Catalyst for Secondary and Tertiary Amide Synthesis from Various Carboxylic Acid Derivatives
Kim, Se Eun; et al, Asian Journal of Organic Chemistry, 2016, 5(2), 222-231

Production Method 21

610-94-6 610-94-6
82082-50-6 82082-50-6
Reaction Conditions
1.1 Catalysts: (T-4)-Dichlorobis(triphenylphosphine)cobalt Solvents: p-Xylene ;  24 h, 120 °C
Reference
A Versatile Cobalt Catalyst for Secondary and Tertiary Amide Synthesis from Various Carboxylic Acid Derivatives
Kim, Se Eun; et al, Asian Journal of Organic Chemistry, 2016, 5(2), 222-231

Production Method 22

807365-00-0 807365-00-0
82082-50-6 82082-50-6
Reaction Conditions
1.1 Solvents: Dichloromethane ;  10 min, rt; 5 min, 80 °C
Reference
Microwave-Assisted Acylation of Amines, Alcohols, and Phenols by the Use of Solid-Supported Reagents (SSRs)
Petricci, Elena; et al, Journal of Organic Chemistry, 2004, 69(23), 7880-7887

Production Method 23

34158-72-0 34158-72-0
82082-50-6 82082-50-6
Reaction Conditions
1.1 Catalysts: Triphenylphosphine ,  Cobalt chloride (CoCl2) Solvents: 2,2-Dimethylpropanenitrile ;  24 h, 135 °C
Reference
A Versatile Cobalt Catalyst for Secondary and Tertiary Amide Synthesis from Various Carboxylic Acid Derivatives
Kim, Se Eun; et al, Asian Journal of Organic Chemistry, 2016, 5(2), 222-231

Production Method 24

6091-64-1 6091-64-1
82082-50-6 82082-50-6
Reaction Conditions
1.1 Catalysts: (T-4)-(N,N-Diethylbenzenamine)triiodoboron Solvents: Benzene ;  80 °C
Reference
Boron Triiodide
Ronald, Rob, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 25

82082-50-6 82082-50-6
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Acetone ,  Water ;  24 h, rt
2.1 Reagents: Triphenylphosphine ;  rt; 15 min, 180 °C
Reference
Solvent-free protocol for amide bond formation via trapping of nascent phosphazenes with carboxylic acids
Sathishkumar, Murugan; et al, Tetrahedron Letters, 2011, 52(22), 2830-2833

N-Benzyl 2-bromobenzamide Raw materials

N-Benzyl 2-bromobenzamide Preparation Products

N-Benzyl 2-bromobenzamide Related Literature

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